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Compound of Interest

Compound Name: Vanadium(V) oxytriisopropoxide

Cat. No.: B011127

Technical Support Center: Vanadyl
Triisopropoxide (VTIP)

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidelines for the storage and handling of the moisture-
sensitive reagent, vanadyl triisopropoxide (VTIP).

Frequently Asked Questions (FAQSs)

Q1: How should I store VTIP?

Al: VTIP is highly sensitive to moisture and air.[1] It should be stored in a tightly sealed
container under a dry, inert atmosphere, such as nitrogen or argon.[2][3] The storage area
should be cool, dry, and well-ventilated, away from heat, sparks, and open flames.[1][2][4]

Q2: What is the recommended storage temperature for VTIP?

A2: While specific temperature ranges are not consistently provided, the general guideline is to
"keep in a cool place".[1][2] For long-term storage, refrigeration at 2-8°C is recommended to
minimize potential degradation.

Q3: What are the visual signs of VTIP decomposition?
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A3: VTIP is typically a colorless to yellow-green or gold liquid.[2][5] Significant color changes,
such as darkening or the formation of precipitates, may indicate decomposition or
contamination. The material reacts with water or moist air to liberate isopropanol and a
vanadium oxide gel.[1]

Q4: Which solvents are compatible with VTIP?

A4: VTIP is miscible with common anhydrous non-polar and polar aprotic solvents such as
toluene, hexane, and isopropanol.[6] It is crucial to use anhydrous solvents to prevent
hydrolysis.

Q5: How should I dispose of unused or contaminated VTIP?

A5: VTIP should be disposed of in accordance with local, state, and federal regulations.[1][2]
Do not dispose of waste into the sewer.[1] Contaminated material should be handled as
hazardous waste. Empty containers may retain product residue and should be treated as
hazardous.[2]

Troubleshooting Guide

Issue: My reaction with VTIP failed or is giving poor yields.

This guide will help you troubleshoot potential issues with your experiment.
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Caption: Troubleshooting workflow for VTIP experiments.
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Quantitative Data Summary

Property Value Source(s)
Chemical Formula CoH2104V [5]

CAS Number 5588-84-1 [51[7]
Molecular Weight 244.20 g/mol [21[7]

Colorless to yellow-green to
Appearance o [2][5]
gold or orange liquid

Density 1.029 - 1.035 g/mL at 25 °C [5]
Boiling Point 80-82 °C at 2 mmHg [5]
Flash Point 45 °C (113 °F) [5]

"Keep in a cool place"
Storage Temperature (Refrigeration at 2-8°C [1112]

recommended)

) ) Moist air, water, strong
Incompatible Materials L [1][4]
oxidizing agents

Experimental Protocols

Protocol 1: Transferring VTIP using a Syringe (under Inert Atmosphere)

This protocol describes the safe transfer of VTIP from a Sure/Seal™ bottle to a reaction vessel
using a syringe and Schlenk line techniques.

Materials:
e VTIP in a Sure/Seal™ bottle
e Dry, nitrogen-flushed syringe with a long needle

o Reaction vessel (e.g., Schlenk flask) thoroughly dried and under a positive pressure of inert
gas

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/products/pid_Rock2405-triisopropoxyvanadiumvoxide.html
https://www.echemi.com/products/pid_Rock2405-triisopropoxyvanadiumvoxide.html
https://prochemonline.com/product/vanadylvisopropoxide-3777/
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-V8841.pdf
https://prochemonline.com/product/vanadylvisopropoxide-3777/
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-V8841.pdf
https://www.echemi.com/products/pid_Rock2405-triisopropoxyvanadiumvoxide.html
https://www.echemi.com/products/pid_Rock2405-triisopropoxyvanadiumvoxide.html
https://www.echemi.com/products/pid_Rock2405-triisopropoxyvanadiumvoxide.html
https://www.echemi.com/products/pid_Rock2405-triisopropoxyvanadiumvoxide.html
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-V8841.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA89798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Source of dry, high-purity inert gas (nitrogen or argon)
e Schlenk line or glovebox
Procedure:

» Prepare the System: Ensure the reaction vessel is properly clamped and connected to the
Schlenk line, maintaining a slight positive pressure of inert gas, indicated by a bubbler.

o Prepare the Syringe: Dry the syringe and needle in an oven and cool under a stream of inert
gas. Flush the syringe with inert gas multiple times to remove any residual air and moisture.

o Pressurize the VTIP Bottle: Puncture the septum of the VTIP bottle with a needle connected
to the inert gas line. Introduce a gentle positive pressure of the inert gas.

o Withdraw VTIP: Puncture the septum with the dry, inert-gas-flushed syringe and needle.
Insert the needle tip below the surface of the liquid. The positive pressure in the bottle will
help to fill the syringe. Withdraw the desired volume of VTIP. It is good practice to withdraw a
slight excess and then push the excess and any gas bubbles back into the bottle.

o Transfer VTIP: Quickly and carefully withdraw the syringe from the VTIP bottle and insert the
needle through the septum of the reaction vessel. Inject the VTIP into the reaction vessel.

o Clean-up: Rinse the syringe and needle immediately with a compatible anhydrous solvent
(e.g., isopropanol), followed by quenching any residue with a suitable reagent. Dispose of all
waste according to regulations.
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Caption: Experimental workflow for transferring VTIP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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VTIP]. BenchChem, [2025]. [Online PDF]. Available at:
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moisture-sensitive-vtip]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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